6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: 6-fluoro-1-methyl-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C9H8FNO3S/c1-11-8-3-2-6(10)4-7(8)9(12)5-15(11,13)14/h2-4H,5H2,1H3
• InChI Key: VQCVPYDKYVBWQY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)C(=O)CS1(=O)=O
• Molecular Formula: C9H8FNO3S
• Molecular Weight: 229.23 g/mol

Description

6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a synthetic organic compound that belongs to the class of benzothiazinones

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as fluorinated aromatic compounds and thiourea derivatives.

Cyclization Reaction: The key step involves the cyclization of the starting materials to form the benzothiazinone core structure. This is usually achieved through a condensation reaction under acidic or basic conditions.

Oxidation: The final step involves the oxidation of the sulfur atom to form the 2,2-dioxide moiety. Common oxidizing agents include hydrogen peroxide or peracids.

Industrial Production Methods

In an industrial setting, the production of 6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide may involve:

Batch or Continuous Processes: Depending on the scale of production, batch or continuous processes may be employed.

Optimization of Reaction Conditions: Parameters such as temperature, pressure, and reaction time are optimized to maximize yield and purity.

Purification: The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide can undergo various chemical reactions, including:

Oxidation: Further oxidation can lead to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the dioxide moiety back to the corresponding sulfide.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, peracids.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Amines, thiols, and other nucleophilic reagents.

Major Products

The major products formed from these reactions include sulfone derivatives, sulfides, and substituted benzothiazinones.

Scientific Research Applications

6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent.

Biological Studies: The compound is used in studies to understand its mechanism of action and interaction with biological targets.

Materials Science: It is explored for its potential use in the development of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide involves:

Molecular Targets: The compound may target specific enzymes or receptors in biological systems.

Pathways Involved: It may interfere with key biochemical pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide: Lacks the fluorine substituent.

6-chloro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide: Contains a chlorine substituent instead of fluorine.

Uniqueness

6-fluoro-1-methyl-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity compared to its analogs.